Cas no 881402-39-7 (2-CHLORO-6-P-TOLYLPYRIDINE-4-CARBALDEHYDE)

2-CHLORO-6-P-TOLYLPYRIDINE-4-CARBALDEHYDE structure
881402-39-7 structure
Product Name:2-CHLORO-6-P-TOLYLPYRIDINE-4-CARBALDEHYDE
CAS No:881402-39-7
MF:C13H10ClNO
MW:231.677602291107
CID:992956
PubChem ID:90486424
Update Time:2025-04-20

2-CHLORO-6-P-TOLYLPYRIDINE-4-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

    • 2-CHLORO-6-P-TOLYLPYRIDINE-4-CARBALDEHYDE
    • AKOS024417673
    • 881402-39-7
    • 2-CHLORO-6-(4-METHYLPHENYL)ISONICOTINALDEHYDE
    • Inchi: 1S/C13H10ClNO/c1-9-2-4-11(5-3-9)12-6-10(8-16)7-13(14)15-12/h2-8H,1H3
    • InChI Key: KGOOPCGTEHOUHX-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C=O)=CC(C2C=CC(C)=CC=2)=N1

Computed Properties

  • Exact Mass: 231.04500
  • Monoisotopic Mass: 231.0450916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • PSA: 29.96000
  • LogP: 3.52290
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